(3-Bromo-2-fluorophenyl)boronic acid

• IUPAC Name: (3-bromo-2-fluorophenyl)boronic acid
• InChI: InChI=1S/C6H5BBrFO2/c8-5-3-1-2-4(6(5)9)7(10)11/h1-3,10-11H
• InChI Key: QCLOSORNRRMFIA-UHFFFAOYSA-N
• Canonical SMILES: B(C1=C(C(=CC=C1)Br)F)(O)O
• Molecular Formula: C6H5BBrFO2
• DSSTOX Substance ID: DTXSID90584268
• Molecular Weight: 218.82 g/mol
• CAS No.: 352535-97-8

Description

(3-Bromo-2-fluorophenyl)boronic acid, also known as 3-BFPBA, is a widely used reagent in organic synthesis. It is a useful building block for the synthesis of a variety of organic compounds. It has been used in the synthesis of pharmaceuticals, polymers, dyes, and other organic compounds. 3-BFPBA has also been used in a variety of scientific research applications, including in the study of biochemical and physiological effects.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis and Applications in Organic Chemistry : (3-Bromo-2-fluorophenyl)boronic acid and its derivatives are crucial in the synthesis of biologically active compounds. They are widely used in Suzuki cross-coupling reactions, Petasis reactions, asymmetric synthesis of amino acids, Diels-Alder reactions, protection of diols, selective reduction of aldehydes, carboxylic acid activation, and as general reagents in organic synthesis (Das et al., 2003).
• Halodeboronation of Aryl Boronic Acids : The halodeboronation of various aryl boronic acids, including 3-bromo-2-fluorophenylboronic acid, has been explored. This process allows the transformation into aryl bromides and chlorides, showcasing the versatility in synthesis applications (Szumigala et al., 2004).

Reactivity and Binding Studies

• Reactivity with Diols : Research has been conducted on the reactivity of 3-fluorophenylboronic acids with diols, revealing insights into the reactivity orders and challenging previous assumptions about the reactivity of boronic acids and their ions (Watanabe et al., 2013).

Applications in Sensing and Biomaterials

• Optical Modulation in Materials Chemistry : The interaction of phenyl boronic acids with saccharides and their binding to diols has been utilized in the construction of glucose sensing materials. These materials operate at physiological pH, demonstrating applications in biomedical sensing (Mu et al., 2012).
• Fluorescent Chemosensors : Boronic acid, including derivatives of 3-bromo-2-fluorophenylboronic acid, has been used in the development of fluorescent sensors. These sensors are capable of probing carbohydrates, bioactive substances, and various ions, indicating their potential in disease diagnosis and treatment (Huang et al., 2012).

Advanced Organic Reactions

• Suzuki-Miyaura Coupling Reactions : The use of 3-bromo-2-fluorophenylboronic acid in Suzuki-Miyaura coupling reactions has been explored, especially for challenging substrates like polyfluorophenylboronic acids. This highlights its importance in complex organic synthesis (Kinzel et al., 2010).

Influence on Acidity and Structure

• Acidity and Structural Behavior : The influence of fluorination on the properties of phenylboronic compounds, including derivatives like 3-bromo-2-fluorophenylboronic acid, has been studied. This research is significant for applications in organic synthesis, analytical chemistry, and medicinal chemistry, where Lewis acidity plays a crucial role (Gozdalik et al., 2017).

Miscellaneous Applications

• Food Technology : In the context of food technology, boronic acids have been investigated for the specific reduction of fructose in food matrices, such as fruit juice. This showcases the potential of boronic acids, including 3-bromo-2-fluorophenylboronic acid, in the food industry (Pietsch & Richter, 2016).

Mechanism of Action

Target of Action

The primary target of (3-Bromo-2-fluorophenyl)boronic acid is the palladium catalyst in the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalyzed carbon–carbon bond forming reaction .

Mode of Action

In the Suzuki–Miyaura coupling reaction, the compound interacts with its target through two key processes: oxidative addition and transmetalation . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond . Transmetalation, on the other hand, occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .

Biochemical Pathways

The compound affects the Suzuki–Miyaura coupling pathway . This pathway involves the coupling of chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst . The compound’s interaction with the palladium catalyst facilitates the formation of new carbon-carbon bonds .

Pharmacokinetics

It’s known that the kinetics of similar boronic pinacol esters are dependent on the substituents in the aromatic ring . Also, the pH strongly influences the rate of the reaction, which is considerably accelerated at physiological pH .

Result of Action

The result of the compound’s action is the formation of new carbon-carbon bonds through the Suzuki–Miyaura coupling reaction . This leads to the synthesis of novel compounds, which can be used in various applications, including the creation of liquid crystalline fluorobiphenylcyclohexenes .

Action Environment

Environmental factors can influence the compound’s action, efficacy, and stability. For example, the compound’s reactivity can be affected by the presence of air . Cyclobutylboronic acid, a similar compound, is known to decompose in air . Therefore, care must be taken when handling these compounds, especially under specific environmental conditions .

Safety and Hazards

This compound may cause skin irritation, serious eye irritation, and may also cause respiratory irritation. It is recommended to avoid breathing dust, wash skin thoroughly after handling, and use only outdoors or in a well-ventilated area.

Future Directions

Boron reagents like (3-Bromo-2-fluorophenyl)boronic acid have been used to synthesize novel liquid crystalline fluorobiphenylcyclohexenes and difluoroterphenyls. They have also been used in the synthesis of o-phenylphenols, which are potent leukotriene B4 receptor agonists. These applications suggest potential future directions in the fields of materials science and medicinal chemistry.

Biochemical Analysis

Biochemical Properties

(3-Bromo-2-fluorophenyl)boronic acid plays a significant role in biochemical reactions, particularly in the inhibition of serine proteases. It interacts with enzymes such as chymotrypsin and trypsin by forming a reversible covalent bond with the active site serine residue. This interaction inhibits the enzyme’s activity, making this compound a valuable tool in studying protease function and developing protease inhibitors .

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It has been shown to influence cell signaling pathways, gene expression, and cellular metabolism. For instance, this compound can modulate the activity of kinases involved in cell signaling, leading to altered phosphorylation states of key signaling proteins. This modulation can impact gene expression and cellular metabolism, ultimately affecting cell function and viability .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It binds to the active sites of enzymes, inhibiting their activity by forming a covalent bond with the catalytic serine residue. This inhibition can lead to changes in gene expression and cellular function. Additionally, this compound can interact with other biomolecules, such as proteins and nucleic acids, further influencing cellular processes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound is relatively stable under standard laboratory conditions, but it can degrade over extended periods or under harsh conditions. Long-term studies have shown that this compound can have lasting effects on cellular function, including sustained inhibition of enzyme activity and prolonged changes in gene expression .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound can effectively inhibit target enzymes without causing significant toxicity. At higher doses, this compound can induce toxic effects, including cellular damage and organ dysfunction. These threshold effects highlight the importance of careful dosage optimization in preclinical studies .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes such as cytochrome P450s, which are responsible for its biotransformation. The compound can also affect metabolic flux and metabolite levels, leading to changes in cellular metabolism. These interactions are crucial for understanding the compound’s pharmacokinetics and potential drug interactions .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It can interact with transporters and binding proteins, influencing its localization and accumulation. For example, the compound can be taken up by cells via active transport mechanisms and distributed to specific cellular compartments, affecting its activity and function .

Subcellular Localization

The subcellular localization of this compound is critical for its activity. The compound can be directed to specific compartments or organelles through targeting signals or post-translational modifications. This localization can influence its interactions with biomolecules and its overall efficacy in biochemical reactions .

Synthesis routes and methods

Procedure details

290 ml of a 1.6 molar solution of butyllithium in hexane are added dropwise at −70° C. to a solution of 112 g of 2,6-dibromofluorobenzene [1435-54-7] in 1000 ml of diethyl ether. After the mixture has been kept at the same temperature for 2 hours, 60 ml of trimethyl borate are added, and the mixture is stirred at this temperature for 12 hours. After the mixture has been slowly warmed to room temperature, 300 ml of water are added, and the pH is adjusted to 1 by addition of hydrochloric acid. The organic phase is separated off, the aqueous phase is extracted twice with 100 ml of ether each time, and the combined organic phases are dried under reduced pressure, giving 91 g of 3-bromo-2-fluorophenylboronic acid (mixed with its cyclic anhydride) as a brown solid; 1H-NMR (DMSO-d6): 7.1-7.7 (m) ppm, 19F-NMR (DMSO-d6): −99 ppm.